Cas no 1784294-55-8 (2-Fluoro-2-(oxolan-3-yl)ethan-1-ol)

• Product Name: 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol
• CAS No: 1784294-55-8
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 5461244
• Update Time: 2025-11-02

2-Fluoro-2-(oxolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(oxolan-3-yl)ethan-1-ol
• 2-fluoro-2-(oxolan-3-yl)ethanol
• 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol

• Inchi： 1S/C6H11FO2/c7-6(3-8)5-1-2-9-4-5/h5-6,8H,1-4H2
• InChI Key： CMNYVZCKIFKJHK-UHFFFAOYSA-N
• SMILES： FC(CO)C1COCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol

2-Fluoro-2-(oxolan-3-yl)ethan-1-ol (CAS No. 1784294-55-8): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of organic synthesis, 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol (CAS No. 1784294-55-8) has emerged as a valuable fluorinated intermediate with diverse applications. This compound, featuring both a fluorine atom and a tetrahydrofuran (THF) moiety, offers unique reactivity patterns that make it particularly interesting for pharmaceutical research, material science, and specialty chemical development.

The molecular structure of 2-Fluoro-2-(oxolan-3-yl)ethanol combines the electronic effects of fluorine with the conformational flexibility of the oxolane ring. This combination creates opportunities for novel synthetic transformations that are currently being explored in cutting-edge research. Recent studies in fluorinated building blocks highlight the growing importance of such compounds in drug discovery, where the introduction of fluorine atoms can significantly alter biological activity and metabolic stability.

From a synthetic chemistry perspective, 2-Fluoro-2-(THF-3-yl)ethanol serves as a versatile precursor for various transformations. The presence of both hydroxyl and fluorine functional groups on adjacent carbon atoms enables selective modifications, making this compound particularly valuable for constructing complex molecular architectures. Researchers are increasingly interested in such fluorinated alcohol derivatives for their potential in creating bioactive molecules with improved properties.

The pharmaceutical industry has shown particular interest in fluorine-containing heterocycles like 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol. Approximately 30% of newly approved drugs contain fluorine atoms, reflecting the importance of fluorinated compounds in modern medicinal chemistry. This specific derivative offers opportunities for developing novel therapeutic agents, especially in areas such as CNS drugs and antiviral medications where fluorinated molecules have demonstrated significant advantages.

In material science applications, 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol contributes to the development of specialty polymers with unique properties. The combination of fluorine's electronegativity with the oxolane ring's structural features can influence polymer characteristics such as solubility, thermal stability, and surface properties. These attributes make it valuable for creating advanced materials used in electronics, coatings, and specialty adhesives.

The synthesis and handling of 2-Fluoro-2-(oxolan-3-yl)ethanol require specialized knowledge of fluorination chemistry. Modern synthetic approaches focus on developing more efficient and sustainable methods for introducing fluorine atoms into organic molecules, reflecting the growing demand for green fluorination techniques in the chemical industry. Researchers are particularly interested in catalytic methods that can selectively introduce fluorine at specific positions while minimizing waste generation.

Analytical characterization of 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol presents unique challenges and opportunities. Advanced techniques such as 19F NMR spectroscopy provide valuable insights into the compound's structure and purity, while mass spectrometry and chromatography methods ensure accurate quality control. These analytical capabilities are crucial for researchers working with fluorinated compounds in both academic and industrial settings.

From a commercial perspective, the demand for specialty fluorinated intermediates like 2-Fluoro-2-(oxolan-3-yl)ethanol continues to grow. The global market for fluorochemicals is projected to expand significantly, driven by increasing applications in pharmaceuticals, agrochemicals, and advanced materials. This compound represents an important addition to the toolkit of synthetic chemists working in these high-growth areas.

Safety considerations for handling 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult relevant safety data sheets and implement appropriate risk management measures in their experimental work.

The future research directions for 2-Fluoro-2-(THF-3-yl)ethanol include exploring its potential in asymmetric synthesis and as a chiral building block for pharmaceutical applications. The stereochemistry of the oxolane ring combined with the fluorine substituent creates interesting possibilities for developing enantioselective transformations, which are highly valued in modern drug discovery programs.

Environmental considerations surrounding fluorinated compounds have led to increased interest in the biodegradation and environmental fate of molecules like 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol. Researchers are actively investigating the ecological impact of fluorinated organic compounds and developing strategies to minimize potential environmental concerns while maintaining the valuable properties that fluorine imparts to molecules.

In conclusion, 2-Fluoro-2-(oxolan-3-yl)ethan-1-ol (CAS No. 1784294-55-8) represents an important fluorinated building block with wide-ranging applications in pharmaceutical research, material science, and specialty chemical synthesis. Its unique structural features and reactivity profile make it a valuable tool for chemists developing next-generation molecules with enhanced properties. As research into fluorinated compounds continues to advance, this versatile intermediate is likely to find even broader utility across multiple scientific disciplines.